N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C13H17N3O5S2/c1-9(17)11-4-3-10(22-11)5-6-14-12(18)15-7-8-16(13(15)19)23(2,20)21/h3-4H,5-8H2,1-2H3,(H,14,18)
• InChI Key: YDQAQQJEGHNRCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)N2CCN(C2=O)S(=O)(=O)C
• Molecular Formula: C13H17N3O5S2
• Molecular Weight: 359.4 g/mol

Description

“N-[(5-Acetylthiophen-2-yl)methyl]acetamide” is a chemical compound with the molecular formula C9H11NO2S and a molecular weight of 197.25. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “N-[(5-Acetylthiophen-2-yl)methyl]acetamide” consists of a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is substituted at the 2-position with an acetyl group and at the 5-position with a methylacetamide group.

Scientific Research Applications

Synthesis and Drug Development

• The development of alternative synthetic routes for antitumor drugs like temozolomide, highlighting the importance of innovative synthetic strategies in drug development and the potential for synthesizing structurally related compounds for therapeutic applications (Wang, Stevens, & Thomson, 1994).

Bioactive Compound Synthesis

• Exploration of thiazolecarboxylic acid derivatives and their acylation reactions, leading to the synthesis of compounds with potential bioactivity, suggesting avenues for the development of new bioactive molecules (Dovlatyan et al., 2004).

Biocatalysis in Drug Metabolism

• Application of microbial-based biocatalytic systems for producing mammalian metabolites of biaryl-bis-sulfonamide compounds, demonstrating the utility of biocatalysis in studying drug metabolism and generating metabolites for further research (Zmijewski et al., 2006).

Antimicrobial and Anti-inflammatory Activities

• Synthesis and characterization of novel imidazothiazole and glycocyamidine derivatives, followed by studies on their antimicrobial activities, indicating the potential for discovering new antimicrobial agents (Magd El-Din et al., 2007).
• Investigation of celecoxib derivatives for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showcasing the broad range of biological applications of sulfonamide-based compounds (Küçükgüzel et al., 2013).

Safety and Hazards

“N-[(5-Acetylthiophen-2-yl)methyl]acetamide” should be handled with care. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid contact with skin and eyes. It should be kept away from heat/sparks/open flames/hot surfaces and should not be mixed with combustibles.